Cas no 2287341-25-5 (2-{1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazol-7-yl}acetic acid)

• Product Name: 2-{1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazol-7-yl}acetic acid
• CAS No: 2287341-25-5
• MF: C₁₁H₁₃N₃O₂S
• MW: 251.304820775986
• CID: 6070203
• PubChem ID: 165741419
• Update Time: 2025-05-24

2-{1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazol-7-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2287341-25-5
• 2-{1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazol-7-yl}acetic acid
• EN300-6749837

• Inchi： 1S/C11H13N3O2S/c1-17-6-5-14-11-8(7-10(15)16)3-2-4-9(11)12-13-14/h2-4H,5-7H2,1H3,(H,15,16)
• InChI Key： HVONEPNVEBJKSA-UHFFFAOYSA-N
• SMILES： S(C)CCN1C2C(=CC=CC=2CC(=O)O)N=N1

Computed Properties

• Exact Mass: 251.07284784g/mol
• Monoisotopic Mass: 251.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 93.3Ų

Additional information on 2-{1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazol-7-yl}acetic acid

2-{1-[2-(Methylsulfanyl)ethyl]-1H-1,2,3-benzotriazol-7-yl}acetic Acid: A Comprehensive Overview

2-{1-[2-(Methylsulfanyl)ethyl]-1H-1,2,3-benzotriazol-7-yl}acetic acid is a compound with the CAS number 2287341-25-5, which has garnered significant attention in recent scientific research due to its unique chemical properties and potential applications. This compound belongs to the class of benzotriazole derivatives, which are widely studied for their roles in various fields, including materials science, pharmacology, and environmental chemistry.

The molecular structure of 2-{1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazol-7-yl}acetic acid is characterized by a benzotriazole ring system substituted with a methylsulfanyl group and an acetic acid moiety. The benzotriazole ring is a heterocyclic aromatic compound that exhibits strong electron-withdrawing properties, making it highly reactive in certain chemical environments. The presence of the methylsulfanyl group introduces additional electron-donating characteristics, which can influence the compound's reactivity and stability. The acetic acid group further enhances the compound's functional versatility, enabling it to participate in various chemical reactions and biological interactions.

Recent studies have highlighted the potential of benzotriazole derivatives in drug discovery and development. For instance, researchers have explored the ability of these compounds to act as antioxidants, anti-inflammatory agents, and neuroprotective agents. The unique combination of the benzotriazole ring and the acetic acid group in this compound makes it a promising candidate for further investigation in these areas. Additionally, the compound's ability to form stable complexes with metal ions has been explored in the context of catalysis and metal coordination chemistry.

In terms of synthesis, 2-{1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazol-7-yl}acetic acid can be prepared through a variety of methods, including nucleophilic substitution reactions and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes for this compound.

The characterization of this compound typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These analytical methods provide valuable insights into the compound's molecular structure, purity, and stability under different conditions. For example, NMR spectroscopy can be used to confirm the presence of specific functional groups and to determine the stereochemistry of the molecule.

One of the most exciting areas of research involving this compound is its potential application in biomedical imaging. The benzotriazole ring system has been shown to exhibit strong fluorescence properties under certain conditions, making it a candidate for use as a fluorescent probe in biological systems. Furthermore, the acetic acid group can be modified to introduce additional functionality, such as targeting specific biomolecules or tissues.

In conclusion, 2-{1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazol-7-yl}acetic acid is a versatile compound with a wide range of potential applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development. As new studies continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and materials science.